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Compound of Interest

Compound Name: Bis-PEG25-NHS ester

Cat. No.: B3117250

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the technical data, experimental protocols,
and applications of Bis-dPEG®25-NHS ester, a homobifunctional crosslinking agent. Designed
for professionals in research and drug development, this document details the chemical and
physical properties of the reagent, outlines methodologies for its use in bioconjugation, and
illustrates its application in studying protein interactions.

Core Technical Data

Bis-dPEG®25-NHS ester is a high-purity, water-soluble crosslinker designed for the covalent
conjugation of molecules containing primary amines. Its discrete polyethylene glycol (IPEG®)
spacer arm offers enhanced solubility and reduced immunogenicity compared to traditional
hydrocarbon-based crosslinkers.

Chemical and Physical Properties

The key quantitative data for Bis-dPEG®25-NHS ester are summarized in the table below,
providing a clear reference for experimental design and execution.
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Property Value Reference
) 1413.55 g/mol (single
Molecular Weight [1]
compound)
Chemical Formula Ce62H112N2033 [1]
Purity > 97% [1]

Spacer Arm Length

93.0 A (79 atoms)

[1]2]

CAS Number

1008402-79-6

Reactivity

Reacts with primary amines

(e.g., e-amine of lysine)

Optimal pH of Reaction

7.0 - 7.5 (can react at pH as

low as 6.5)

Solubility, Storage, and Handling

Proper storage and handling are critical to maintaining the reactivity of Bis-dPEG®25-NHS

ester. The N-hydroxysuccinimidyl (NHS) ester moieties are susceptible to hydrolysis,

particularly in agueous solutions at higher pH.
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Aspect Recommendation Reference

Methylene chloride,
Acetonitrile,
Dimethylacetamide (DMAC),
Dimethyl sulfoxide (DMSO)

Solubility

Storage Temperature -20°C with desiccant

Equilibrate vial to room
temperature before opening to
prevent moisture

Handling condensation. Prepare
solutions immediately before
use. Do not store in aqueous

buffers.

Can be prepared in anhydrous
solvents (e.g., DMSO, DMAC)

Stock Solutions and stored for several days at
-20°C under an inert

atmosphere.

Reaction Mechanism and Workflow

Bis-dPEG®25-NHS ester facilitates the formation of stable amide bonds between molecules
containing primary amines. The reaction proceeds via nucleophilic attack of a primary amine on
the carbonyl carbon of the NHS ester, resulting in the release of N-hydroxysuccinimide.
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Molecule 1 Reaction at one terminus
(with primary amine, R1-NH2)

»| Amine-Reactive Intermediate Reaction at second terminus
[ >
Bis-dPEG®25-NHS ester E Crosslinked Product N-hydroxysuccinimide
P (R1-NH-CO-dPEG-CO-NH-R2) (byproduct)
Molecule 2
(with primary amine, R2-NH2)

Preparation

Prepare protein solution in amine-free buffer Prepare fresh Bis-dPEG®25-NHS ester stock solution
(e.g., PBS, pH 7.2-8.0) (e.g., 10 mM in anhydrous DMSO)

Reaction

Add crosslinker to protein solution <
(e.g., 20-fold molar excess)

l

Incubate at room temperature (30-60 min)
or 4°C (2 hours)

Post-Rpaction

Quench reaction with amine-containing buffer
(e.g., Tris or glycine)

l

Purify conjugate via dialysis or size-exclusion chromatography

l

Analyze crosslinked product
(e.g., SDS-PAGE, mass spectrometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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